molecular formula C13H10N2O B8432692 3-(4-Pyridinylmethoxy)benzonitrile

3-(4-Pyridinylmethoxy)benzonitrile

Cat. No.: B8432692
M. Wt: 210.23 g/mol
InChI Key: VVHPOKYSCBEXPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Pyridinylmethoxy)benzonitrile is a benzonitrile derivative featuring a pyridine ring linked via a methoxy group (-OCH2-) at the para position. This compound substitutes the pyridinylmethoxy group with a pyridinyloxy group (direct oxygen linkage instead of -OCH2-), resulting in the molecular formula C12H8N2O, molecular weight 196.2 g/mol, and a purity of ≥95% . It is categorized as a research chemical, with applications in laboratory studies, though its exact biological or industrial roles remain unspecified in the evidence.

Properties

Molecular Formula

C13H10N2O

Molecular Weight

210.23 g/mol

IUPAC Name

3-(pyridin-4-ylmethoxy)benzonitrile

InChI

InChI=1S/C13H10N2O/c14-9-12-2-1-3-13(8-12)16-10-11-4-6-15-7-5-11/h1-8H,10H2

InChI Key

VVHPOKYSCBEXPI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCC2=CC=NC=C2)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key physicochemical parameters and structural features of 3-(Pyridin-4-yloxy)benzonitrile with other benzonitrile derivatives from the evidence:

Compound Name CAS Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Substituents Biological Activity/Application Source
3-(Pyridin-4-yloxy)benzonitrile 685533-74-8 C12H8N2O 196.2 N/A Pyridin-4-yloxy Research chemical
3-Methoxy-4-nitrobenzonitrile 177476-75-4 C8H6N2O3 178.15 125–126 Methoxy, nitro Pharmaceutical intermediate
5FB* - C21H16F3N3O5S 479.43 N/A Trifluoromethyl, thiazolidinone Estrogen-related receptor alpha ligand
4-{2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl}-benzonitrile - C16H11F3N2O 304.27 N/A Trifluoromethylphenyl, oxoethyl Pesticide metabolite (Metaflumizone)

*5FB: 4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile.

Key Observations:

Substituent Effects on Molecular Weight: The pyridinyloxy group in 3-(Pyridin-4-yloxy)benzonitrile increases its molecular weight (196.2 g/mol) compared to simpler derivatives like 3-Methoxy-4-nitrobenzonitrile (178.15 g/mol) . Bulky substituents, such as the thiazolidinone ring in 5FB, further elevate molecular weight (479.43 g/mol) .

Functional Group Influence on Melting Points :

  • Nitro and methoxy groups in 3-Methoxy-4-nitrobenzonitrile contribute to a higher melting point (125–126°C) compared to the pyridinyloxy analog (data unavailable) .

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